Cas no 339360-74-6 (1-ethyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1-ethyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 339360-74-6
• MF: C₁₇H₁₈N₆O₂
• MW: 338.363822460175
• CID: 5474724
• Update Time: 2025-11-06

1-ethyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1-ethyl-1,4-dihydro-7,9-dimethyl-3-phenyl-
• 1-ethyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C17H18N6O2/c1-4-23-16-18-14-13(15(24)21(3)17(25)20(14)2)22(16)10-12(19-23)11-8-6-5-7-9-11/h5-9H,4,10H2,1-3H3
• InChI Key： RVNCYJWSMLHTBM-UHFFFAOYSA-N
• SMILES： N12CC(C3=CC=CC=C3)=NN(CC)C1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1-ethyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Research Briefing on 1-ethyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 339360-74-6)

The compound 1-ethyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 339360-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on key enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action.

Structural analysis reveals that the compound's unique triazinopurine scaffold contributes to its high binding affinity for target proteins. Researchers have noted that the ethyl and phenyl substituents at positions 1 and 3, respectively, play crucial roles in enhancing the compound's stability and bioavailability. These findings were corroborated by a recent X-ray crystallography study published in Bioorganic & Medicinal Chemistry Letters.

In terms of synthetic approaches, recent advancements have focused on optimizing the yield and purity of 339360-74-6. A 2024 patent application describes an improved synthetic route that reduces byproduct formation while maintaining high enantiomeric purity. This development is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies conducted in animal models have shown promising results regarding the compound's absorption and distribution profiles. Notably, its ability to cross the blood-brain barrier suggests potential applications in neurological disorders. However, researchers caution that further optimization may be required to address its relatively rapid metabolic clearance.

Ongoing research is exploring the compound's potential in combination therapies. Preliminary data from cell culture studies indicate synergistic effects when used with certain existing anti-inflammatory drugs, though these findings require validation in more complex biological systems. The compound's safety profile is currently being evaluated in comprehensive toxicology studies.

In conclusion, 1-ethyl-7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione represents a promising scaffold for further drug development. Its unique chemical properties and demonstrated biological activities warrant continued investigation, particularly in the areas of inflammation modulation and potential neurological applications. Future research directions should focus on structure-activity relationship studies and the development of more metabolically stable derivatives.